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Compound of Interest

Compound Name: D-erythro-sphinganine-d7

Cat. No.: B3026195

Essential Safety and Handling Guide for D-
erythro-sphinganine-d7

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-erythro-sphinganine-d7. The content herein is
designed to offer procedural, step-by-step guidance to ensure safe laboratory practices.

Chemical Identifier:

o Name: D-erythro-sphinganine-d7

e Synonyms: Sphinganine-d7, Dihydrosphingosine-d7[1]
« CAS Number: 1246304-35-7[1]

Hazard Assessment: While some safety data sheets (SDS) for similar sphingolipid compounds
may not classify them as hazardous, the toxicological properties of D-erythro-sphinganine-d7
have not been fully investigated[2][3]. Therefore, it should be handled as a potentially
hazardous substance. General safety warnings advise avoiding ingestion, inhalation, and
contact with skin and eyes[4].

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the recommended PPE for handling D-erythro-sphinganine-d7.

Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for tears or punctures before
use. For added protection,

consider double-gloving.

Body

Laboratory coat

A fully buttoned, long-sleeved
laboratory coat is the minimum
requirement to protect skin and

clothing from potential spills.

Eyes

Safety goggles or a face shield

Use safety goggles that
provide a complete seal
around the eyes. A face shield
should be worn in conjunction
with goggles when there is a

significant risk of splashing.

Respiratory

Fume hood or respirator

All handling of D-erythro-
sphinganine-d7 powder or
solutions should be conducted
in a certified chemical fume
hood to prevent the inhalation
of dust or aerosols. If a fume
hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

Feet

Closed-toe shoes

Shoes should be made of a
non-porous material to protect

against spills.
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Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is critical for minimizing risk.

1. Preparation:

» Before handling, ensure that the chemical fume hood is functioning correctly.

» Gather all necessary materials, including the compound, solvents, and weighing equipment.
e Don the appropriate PPE as outlined in the table above.

2. Handling the Solid Compound:

o D-erythro-sphinganine-d7 is typically supplied as a crystalline solid.

e Conduct all weighing and transfers of the solid compound within a chemical fume hood.

o Use appropriate tools, such as spatulas and weigh boats, to handle the compound and avoid
creating dust.

3. Solution Preparation:

o D-erythro-sphinganine-d7 is soluble in organic solvents like DMSO and
dimethylformamide.

» When dissolving the compound, slowly add the solid to the solvent to prevent splashing.
o Ensure the container is appropriately sized and, if necessary, vented.
4. Post-Handling:

« After handling, decontaminate all surfaces and equipment that may have come into contact
with the chemical.

 Remove and dispose of PPE in the designated waste containers.

e Thoroughly wash hands with soap and water.
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Disposal Plan

All waste materials contaminated with D-erythro-sphinganine-d7 must be treated as
hazardous waste.

» Contaminated Materials: This includes empty containers, used PPE (gloves, etc.), and any
materials used for spill cleanup.

o Waste Collection: Collect all hazardous waste in clearly labeled, sealed containers.

e Institutional Guidelines: Follow your institution's specific protocols for the disposal of
chemical waste. This typically involves contacting the Environmental Health and Safety
(EHS) department for pickup and disposal. Do not pour chemical waste down the drain.

Experimental Workflow for Safe Handling

Preparation Handling (in Fume Hood) Post-Handling
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Click to download full resolution via product page

Caption: Workflow for the safe handling of D-erythro-sphinganine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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